Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate dihydrochloride

• IUPAC Name: ethyl 2-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]acetate;dihydrochloride
• InChI: InChI=1S/C7H11N3O3.2ClH/c1-2-12-7(11)3-5-9-6(4-8)13-10-5;;/h2-4,8H2,1H3;2*1H
• InChI Key: LYGPNSDOZPXJPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NOC(=N1)CN.Cl.Cl
• Molecular Formula: C7H13Cl2N3O3
• Molecular Weight: 258.10 g/mol

Description

Ethyl 2-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)acetate dihydrochloride, commonly known as EADO, is a chemical compound that has been the focus of extensive scientific research in recent years. EADO is a member of the oxadiazole family of compounds, which are known for their diverse biological activities. EADO has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of EADO is not fully understood, but it is believed to involve the inhibition of certain enzymes and the disruption of cellular processes. EADO has been found to interact with various proteins and enzymes, including DNA topoisomerase II and acetylcholinesterase, which are involved in important cellular processes such as DNA replication and neurotransmission.
Biochemical and Physiological Effects
EADO has been found to exhibit a range of biochemical and physiological effects in various studies. These effects include the inhibition of cell proliferation, induction of apoptosis, and disruption of mitochondrial function. EADO has also been found to exhibit antimicrobial activity against various strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using EADO in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. EADO is also relatively stable and can be stored for long periods of time without significant degradation.
One limitation of using EADO in lab experiments is its potential toxicity, which can vary depending on the concentration and duration of exposure. EADO can also be difficult to work with due to its low solubility in water and certain organic solvents.

Future Directions

There are several potential future directions for research on EADO. One area of focus could be the development of new therapeutic agents based on the structure of EADO. Researchers could also explore the use of EADO as a potential diagnostic tool for the detection of certain diseases or conditions.
Another potential direction for future research could be the optimization of the synthesis method for EADO to improve yield and purity. Researchers could also explore the use of alternative methods, such as enzymatic catalysis, for the synthesis of EADO.
Conclusion
In conclusion, EADO is a promising compound that has been the focus of extensive scientific research in recent years. Its diverse biological activities make it a valuable tool for various research applications, including the detection of metal ions and the development of new therapeutic agents. While there are some limitations to its use in lab experiments, the potential benefits of EADO make it an important area of focus for future research.

Scientific Research Applications

EADO has been studied extensively for its potential use in various scientific research applications. One area of focus has been its use as a fluorescent probe for the detection of metal ions. EADO has been found to exhibit strong fluorescence in the presence of certain metal ions, making it a useful tool for detecting and quantifying these ions in biological and environmental samples.
Another area of research has been the use of EADO as a potential therapeutic agent for the treatment of various diseases. EADO has been found to exhibit antitumor and antimicrobial activity, making it a promising candidate for use in the development of new drugs.